Cas no 686748-99-2 (ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate
• CAS No: 686748-99-2
• MF: C₂₆H₂₃ClN₂O₅S
• MW: 510.989224672318
• CID: 6464306
• Update Time: 2025-05-20

ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate
• Benzoic acid, 4-[[2-[[1-[(2-chlorophenyl)methyl]-1H-indol-3-yl]sulfonyl]acetyl]amino]-, ethyl ester

• Inchi： 1S/C26H23ClN2O5S/c1-2-34-26(31)18-11-13-20(14-12-18)28-25(30)17-35(32,33)24-16-29(23-10-6-4-8-21(23)24)15-19-7-3-5-9-22(19)27/h3-14,16H,2,15,17H2,1H3,(H,28,30)
• InChI Key： GVIBXEBOFPAZMG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CS(C2C3=C(N(CC4=CC=CC=C4Cl)C=2)C=CC=C3)(=O)=O)=O)C=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 789.2±60.0 °C(Predicted)
• pka: 11.69±0.70(Predicted)

Additional information on ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate

Ethyl 4-2-({1-(2-Chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate (CAS No. 686748-99-2): An Overview

Ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate (CAS No. 686748-99-2) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and sulfonyl acetamide, featuring a unique structural arrangement that imparts it with a range of biological activities.

The chemical structure of ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate is characterized by a central indole ring, which is substituted with a chlorophenylmethyl group and a sulfonyl acetamide moiety. The presence of these functional groups contributes to its pharmacological properties, making it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the biological activities of this compound, particularly its potential as an anti-inflammatory agent and its role in modulating certain signaling pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antioxidant activity. Studies have demonstrated that it can effectively scavenge free radicals and protect cells from oxidative stress. This dual functionality—anti-inflammatory and antioxidant—suggests that ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate may have broad therapeutic applications, particularly in diseases characterized by chronic inflammation and oxidative damage, such as arthritis and neurodegenerative disorders.

The synthesis of ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate involves several steps, including the formation of the indole derivative, the introduction of the chlorophenylmethyl group, and the final coupling with the sulfonyl acetamide moiety. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

One of the key challenges in the development of this compound is ensuring its stability and bioavailability. Researchers have explored various strategies to enhance these properties, such as modifying the ester group or incorporating prodrug approaches. For example, a study published in *Organic & Biomolecular Chemistry* reported that esterification at the carboxylic acid position improved the solubility and stability of the compound, thereby enhancing its pharmacokinetic profile.

The pharmacokinetic properties of ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate have been extensively studied to understand its behavior in biological systems. Data from preclinical studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing dosing regimens and predicting potential side effects in clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These preliminary findings provide a strong foundation for advancing to Phase II trials, where the compound's therapeutic potential will be further assessed.

Moreover, the mechanism of action of ethyl 4-2-{(1-(2-chlorophenyl)methyl)-1H-indol}-3-sulfonyl)acetamidobenzoate has been elucidated through various biochemical and cellular assays. It has been shown to interact with specific protein targets involved in inflammatory signaling pathways, such as NF-kB and MAPK. By modulating these pathways, the compound can effectively reduce inflammation and oxidative stress, thereby providing therapeutic benefits.

In conclusion, ethyl 4-{(1-(2-chlorophenyl)methyl)-1H-indol}-3-sulfonyl)acetamidobenzoate (CAS No. 686748-99-2) represents a promising candidate for the development of novel anti-inflammatory and antioxidant drugs. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in advancing therapeutic options for various diseases.